Cas no 112780-67-3 (Magnesium,bromo(3-fluoro-4-methoxyphenyl)-)

• Product Name: Magnesium,bromo(3-fluoro-4-methoxyphenyl)-
• CAS No: 112780-67-3
• MF: C₇H₆BrFMgO
• MW: 229.329345226288
• MDL: MFCD01311480
• CID: 129918
• PubChem ID: 24880123
• Update Time: 2025-05-20

Magnesium,bromo(3-fluoro-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(3-fluoro-4-methoxyphenyl)-
• 3-Fluoro-4-methoxyphenylmagnesium bromide
• magnesium,1-fluoro-2-methoxybenzene-5-ide,bromide
• 3-Fluoro-4-methoxyphenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 3-Fluoro-4-methoxyphenylmagnesium bromide 0.5M solution in THF
• 3-Fluoro-4-MethoxyphenylMagnesiuM broMide, 0.50 M in 2-MeTHF
• 3-Fluoro-4-MethoxyphenylMagnesiuM broMide, 0.5M solution in THF, AcroSeal
• PC2304
• 3-Fluoro-4-methoxyphenylmagnesium bromide 0.5 in THF
• 3-Fluoro-4-methoxyphenylmagnesium bromide 0.5 M in THF
• 3-Fluoro-4-methoxyphenylmagnesium bromide, 0.50 M in THF
• 3-FLUORO-4-METHOXYPHENYLMAGNESIUM BROMIDE, 0.5M SOLUTION IN TETRAHYDROFURAN
• 3-fluoro-4-methoxyphenyl magnesium bromide
• SCHEMBL929959
• (3-fluoro-4-methoxyphenyl) magnesium bromide
• 3-Fluoro-4-methoxyphenylmagnesium bromide, 0.5 M in THF
• MFCD01311480
• 3-fluoro-4-methoxy-phenyl magnesium bromide
• AKOS015908726
• 112780-67-3
• (3-fluoro-4-methoxyphenyl)magnesium bromide
• Tris(Dibenzylidenacetone)palladium (O)
• bromo(3-fluoro-4-methoxyphenyl)magnesium
• PYDHWJRNBFAYJS-UHFFFAOYSA-M
• 3-Fluoro-4-methoxyphenylmagnesium bromide, 0.5 M in 2-MeTHF

• MDL： MFCD01311480
• Inchi： 1S/C7H6FO.BrH.Mg/c1-9-7-5-3-2-4-6(7)8;;/h3-5H,1H3;1H;/q-1;;+2/p-1
• InChI Key： BUUJBXGCPIVODW-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].FC1C=[C-]C=CC=1OC

Computed Properties

• Exact Mass: 227.94400
• Monoisotopic Mass: 227.94365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.964 g/mL at 25 °C(lit.)
• Boiling Point: 65 °C(lit.)
• Flash Point: Degrees Fahrenheit:<1.4°F
  Degrees Celsius:<-17°C
  
• PSA: 9.23000
• LogP: 2.48010
• Color/Form: 0.5 M in THF
• Solubility: Not determined

Magnesium,bromo(3-fluoro-4-methoxyphenyl)- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319-H335-H351
• Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S26; S33; S36/37/39; S45
• Hazardous Material Identification：
• Safety Term：S16-26-33-36/37/39-45
• Storage Condition：2-8°C
• Risk Phrases：R11

Additional information on Magnesium,bromo(3-fluoro-4-methoxyphenyl)-

Magnesium,bromo(3-fluoro-4-methoxyphenyl) and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Magnesium,bromo(3-fluoro-4-methoxyphenyl) (CAS no. 112780-67-3) has emerged as a compound of significant interest due to its unique structural and functional properties. This compound, characterized by its magnesium core and bromo-substituted phenyl ring with fluoro and methoxy functional groups, has garnered attention in various research domains.

The structural configuration of Magnesium,bromo(3-fluoro-4-methoxyphenyl) imparts it with distinct chemical reactivity and stability, making it a valuable intermediate in organic synthesis. The presence of the bromo group provides a versatile handle for further functionalization, while the fluoro and methoxy substituents enhance its solubility and metabolic stability. These attributes have positioned this compound as a key player in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The incorporation of fluorine atoms into drug molecules often leads to increased metabolic stability and reduced susceptibility to enzymatic degradation. Magnesium,bromo(3-fluoro-4-methoxyphenyl) exemplifies this trend, as its fluorinated phenyl ring contributes to these desirable properties.

Moreover, the magnesium component in this compound adds another layer of complexity, influencing its interaction with biological systems. Magnesium ions are well-known for their role in numerous enzymatic reactions and are essential for maintaining physiological functions. The combination of magnesium with the bromo-substituted fluoro-methoxyphenyl moiety suggests potential applications in areas such as enzyme inhibition and metalloprotein interactions.

Recent studies have highlighted the utility of Magnesium,bromo(3-fluoro-4-methoxyphenyl) in the synthesis of novel antiviral agents. The bromo group allows for easy modification through cross-coupling reactions, enabling the construction of complex molecular architectures. This flexibility has been exploited in the development of inhibitors targeting viral proteases and polymerases. For instance, derivatives of this compound have shown promising activity against RNA viruses by disrupting critical enzymatic processes.

The agrochemical sector has also benefited from the use of Magnesium,bromo(3-fluoro-4-methoxyphenyl). Its structural features make it an effective precursor in the synthesis of herbicides and fungicides. The fluoro and methoxy groups contribute to the compound's ability to interact with biological targets in plants, leading to enhanced efficacy against pests and diseases. Researchers have reported significant improvements in crop protection using derivatives of this compound, demonstrating its potential as a cornerstone in sustainable agriculture.

Material science has not been left behind in the exploration of Magnesium,bromo(3-fluoro-4-methoxyphenyl). Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. The presence of fluorine atoms enhances electron-withdrawing capabilities, which is crucial for optimizing charge transport properties in organic semiconductors. This has led to innovative developments in flexible electronics and solar cells.

The synthesis methodologies for obtaining high-purity Magnesium,bromo(3-fluoro-4-methoxyphenyl) have also seen significant advancements. Modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions and flow chemistry, have enabled more efficient and scalable production processes. These improvements have not only reduced costs but also enhanced the overall quality of the compound, making it more accessible for industrial applications.

In conclusion, Magnesium,bromo(3-fluoro-4-methoxyphenyl) (CAS no. 112780-67-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutics, agrochemicals, materials, and advanced technologies. As our understanding of its properties continues to evolve, so too will its impact on shaping the future of chemical research.